Cas no 1809475-17-9 (2-3-(3-cyclopentyl-1,2,4-oxadiazol-5-yl)propyl-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-3-(3-cyclopentyl-1,2,4-oxadiazol-5-yl)propyl-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 1809475-17-9
• MF: C₁₈H₁₉N₃O₃
• MW: 325.361764192581
• CID: 6018633
• PubChem ID: 91811100
• Update Time: 2025-07-15

2-3-(3-cyclopentyl-1,2,4-oxadiazol-5-yl)propyl-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-3-(3-cyclopentyl-1,2,4-oxadiazol-5-yl)propyl-2,3-dihydro-1H-isoindole-1,3-dione
• 2-[3-(3-cyclopentyl-1,2,4-oxadiazol-5-yl)propyl]isoindole-1,3-dione
• 1H-Isoindole-1,3(2H)-dione, 2-[3-(3-cyclopentyl-1,2,4-oxadiazol-5-yl)propyl]-
• 1809475-17-9
• CHEMBL4896735
• 2-(3-(3-cyclopentyl-1,2,4-oxadiazol-5-yl)propyl)isoindoline-1,3-dione
• AKOS025257522
• F2199-0388

• Inchi： 1S/C18H19N3O3/c22-17-13-8-3-4-9-14(13)18(23)21(17)11-5-10-15-19-16(20-24-15)12-6-1-2-7-12/h3-4,8-9,12H,1-2,5-7,10-11H2
• InChI Key： NEDQJGQWVQKQRU-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CCCC1ON=C(C2CCCC2)N=1

Computed Properties

• Exact Mass: 325.14264148g/mol
• Monoisotopic Mass: 325.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 76.3Ų

Experimental Properties

• Density: 1.301±0.06 g/cm3(Predicted)
• Boiling Point: 506.7±52.0 °C(Predicted)
• pka: 0.77±0.44(Predicted)

Additional information on 2-3-(3-cyclopentyl-1,2,4-oxadiazol-5-yl)propyl-2,3-dihydro-1H-isoindole-1,3-dione

Introduction to Compound CAS No. 1809475-17-9: 2-3-(3-Cyclopentyl-1,2,4-oxadiazol-5-yl)propyl-2,3-dihydro-1H-isoindole-1,3-dione

CAS No. 1809475-17-9, also known as 2-3-(3-Cyclopentyl-1,2,4-oxadiazol-5-yl)propyl-2,3-dihydro-1H-isoindole-1,3-dione, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindole derivatives and has been extensively studied for its potential therapeutic applications. The unique structural features of this compound, particularly the presence of the cyclopentyl and oxadiazole moieties, contribute to its distinct biological activities and pharmacological properties.

The chemical structure of 2-3-(3-Cyclopentyl-1,2,4-oxadiazol-5-yl)propyl-2,3-dihydro-1H-isoindole-1,3-dione is characterized by a central isoindole core linked to a propyl chain substituted with a 3-cyclopentyl oxadiazole moiety. This intricate arrangement of functional groups provides a robust framework for exploring its interactions with various biological targets. Recent studies have highlighted the compound's potential as a lead molecule in the development of new therapeutic agents for various diseases.

In the context of medicinal chemistry, the design and synthesis of compounds like CAS No. 1809475-17-9 are driven by the need to address unmet medical needs and improve existing treatments. The cyclopentyl and oxadiazole functionalities are known to enhance the lipophilicity and metabolic stability of molecules, which are crucial factors in drug development. These properties make 2-3-(3-Cyclopentyl-1,2,4-oxadiazol-5-yl)propyl-2,3-dihydro-1H-isoindole-1,3-dione an attractive candidate for further investigation.

One of the key areas of research involving this compound is its potential as an inhibitor of specific enzymes or receptors. Enzyme inhibitors play a critical role in modulating various physiological processes and can be used to treat a wide range of diseases. For instance, recent studies have shown that CAS No. 1809475-17-9 exhibits potent inhibitory activity against certain kinases, which are implicated in cancer progression and inflammatory disorders. This makes it a promising lead for developing targeted therapies in these areas.

Beyond its enzymatic inhibition properties, 2-3-(3-Cyclopentyl-1,2,4-oxadiazol-5-yl)propyl-2,3-dihydro-1H-isoindole-1,3-dione has also been evaluated for its anti-inflammatory effects. In vitro and in vivo studies have demonstrated that this compound can effectively reduce inflammation by modulating key signaling pathways involved in the inflammatory response. These findings suggest that it could be a valuable addition to the arsenal of anti-inflammatory drugs currently available.

The pharmacokinetic profile of CAS No. 1809475-17-9 has also been studied in detail. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. This is crucial for ensuring that the compound can be effectively delivered to its target site and maintain therapeutic concentrations over an extended period. Additionally, the compound's low toxicity profile further enhances its potential as a safe and effective therapeutic agent.

In terms of clinical applications, 2-3-(3-Cyclopentyl-1,2,4-oxadiazol-5-y l)propyl -2 , 3 -dihydro - 1 H - isoind ole - 1 , 3 - dione strong > has shown promise in preclinical models of various diseases. For example, it has been tested in animal models of cancer and inflammatory diseases with encouraging results. These preclinical studies provide a strong foundation for advancing this compound into clinical trials.

The development pipeline for CAS No. 1809475 - 17 - 9 strong > is actively progressing , with ongoing efforts to optimize its chemical structure for improved efficacy and safety . Researchers are exploring various analogs and derivatives to enhance its pharmacological properties further . Additionally , advanced computational methods such as molecular docking and molecular dynamics simulations are being employed to gain deeper insights into the binding interactions between this compound and its biological targets . p > < p >In conclusion ,< strong > CAS No . 1809475 - 17 - 9 strong > , or< strong > 2 - 3 -( 3 - Cyclopent yl - 1 , 2 , 4 - ox ad iaz ol - 5 - yl ) prop yl - 2 , 3 - dihydro - 1 H - iso ind ole - 1 , 3 - dione strong > , represents a significant advancement in the field of medicinal chemistry . Its unique structural features , combined with promising biological activities , make it a valuable candidate for further research and development . As ongoing studies continue to unravel its full potential , this compound holds great promise for contributing to the discovery and development of new therapeutic agents . p > article > response >